Cas no 1034442-47-1 (8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt)

• Product Name: 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt
• CAS No: 1034442-47-1
• MF: C₁₇H₆NNa₃O₉S₄
• MW: 565.4601521492
• CID: 5069082
• Update Time: 2025-11-02

8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt Chemical and Physical Properties

Names and Identifiers

• 8-Isothiocyanatopyrene-1,3,6-trisulfonic acid trisodium salt
• Trisodium 8-isothiocyanatopyrene-1,3,6-trisulfonate
• trisodium;8-isothiocyanatopyrene-1,3,6-trisulfonate
• sodium 8-isothiocyanatopyrene-1,3,6-trisulfonate
• 8-Isothiocyanatopyrene-1,3,6-trisulfonicacidtrisodiumsalt
• 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt

• Inchi： 1S/C17H9NO9S4.3Na/c19-29(20,21)13-5-12(18-7-28)8-1-2-10-14(30(22,23)24)6-15(31(25,26)27)11-4-3-9(13)16(8)17(10)11;;;/h1-6H,(H,19,20,21)(H,22,23,24)(H,25,26,27);;;/q;3*+1/p-3
• InChI Key： CRDTZOSAGFUIQI-UHFFFAOYSA-K
• SMILES： S(C1C=C(C2=CC=C3C(=CC(=C4C=CC=1C2=C43)S(=O)(=O)[O-])N=C=S)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 1060
• Topological Polar Surface Area: 241

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt

8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt (CAS 1034442-47-1): A Comprehensive Guide

8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt (CAS 1034442-47-1) is a highly specialized fluorescent dye derivative with unique chemical properties. This compound belongs to the class of pyrene-based sulfonic acid derivatives, which are widely recognized for their excellent water solubility and strong fluorescence characteristics. The presence of the isothiocyanate functional group makes this compound particularly valuable for conjugation with biomolecules, opening up numerous applications in biochemical research and diagnostic technologies.

The molecular structure of 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt features three sulfonic acid groups, which contribute to its exceptional water solubility and stability in aqueous solutions. This property is crucial for many biological applications where maintaining compound integrity in physiological conditions is essential. The trisodium salt form further enhances its solubility profile, making it ideal for various research and industrial applications that require precise control of chemical properties in aqueous environments.

In recent years, the demand for fluorescent labeling reagents like 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt has grown significantly due to advancements in bioimaging techniques and molecular diagnostics. Researchers frequently search for information about "highly water-soluble fluorescent dyes" or "pyrene derivatives for biomolecule conjugation," reflecting the compound's relevance in current scientific investigations. Its ability to form stable conjugates with proteins, antibodies, and other biomolecules makes it particularly valuable in flow cytometry, immunofluorescence assays, and cellular imaging studies.

The fluorescence properties of 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt are among its most valuable characteristics. With excitation and emission maxima in the visible spectrum, this compound offers excellent sensitivity for detection in various analytical systems. Scientists often inquire about "pyrene-based fluorescent probes with high quantum yield" or "photostable labeling reagents," highlighting the importance of these optical properties in research applications. The compound's photostability and high quantum yield make it superior to many other fluorescent markers currently available in the market.

From a synthetic chemistry perspective, 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt represents an interesting example of polyfunctional aromatic chemistry. The strategic placement of sulfonic acid groups at the 1, 3, and 6 positions of the pyrene core, combined with the reactive isothiocyanate group at position 8, creates a molecule with balanced reactivity and stability. This design makes it particularly useful for researchers investigating "site-specific biomolecule labeling" or "multivalent fluorescent probes."

The application potential of 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt extends beyond traditional laboratory research. In the pharmaceutical industry, there's growing interest in using such compounds for drug delivery tracking and therapeutic agent monitoring. The compound's compatibility with biological systems and its ability to provide real-time visualization of molecular interactions make it valuable for these emerging applications. Recent search trends show increasing queries about "fluorescent tags for nanomedicine" and "tracking compounds for drug development," indicating this expanding application area.

Quality control and characterization of 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt are critical aspects for researchers and manufacturers. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to ensure the compound's purity and confirm its structural integrity. The scientific community frequently searches for information about "analytical methods for fluorescent dye characterization" and "quality standards for biochemical reagents," reflecting the importance of these quality assurance processes.

Storage and handling of 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt require specific considerations to maintain its stability and performance. The compound should be stored in a cool, dry environment, protected from light to prevent degradation of its fluorescent properties. Researchers often look for guidance on "proper storage conditions for fluorescent dyes" and "handling protocols for light-sensitive reagents," emphasizing the need for proper material management in laboratory settings.

The market for specialized fluorescent compounds like 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt continues to evolve with technological advancements. Current trends show increasing demand for "multiplex detection reagents" and "high-performance fluorescent markers," driving innovation in this sector. As research in proteomics, genomics, and cell biology advances, the need for reliable and versatile fluorescent tools is expected to grow correspondingly.

Future developments involving 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt may focus on enhancing its conjugation efficiency or modifying its spectral properties for specific applications. The scientific community remains interested in "next-generation fluorescent probes" and "improved biomolecule labeling techniques," suggesting directions for potential innovation. As analytical techniques become more sophisticated, the requirements for fluorescent reagents will likely become more specialized, creating opportunities for further development of pyrene-based compounds.

In conclusion, 8-Isothiocyanato-1,3,6-pyrenetrisulfonic Acid Trisodium Salt (CAS 1034442-47-1) represents a valuable tool in modern biochemical research and diagnostic applications. Its unique combination of water solubility, fluorescence properties, and bioconjugation capability makes it particularly useful for a wide range of scientific investigations. As research trends continue to emphasize advanced imaging techniques and precise molecular tracking, the importance of well-characterized fluorescent reagents like this compound will only increase.